Cas no 1303588-33-1 (7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one)

• Product Name: 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one
• CAS No: 1303588-33-1
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD21607990
• CID: 1094573
• PubChem ID: 73554549
• Update Time: 2025-10-31

7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4,4-dimethyl-3,4-dihydro-1,8-naphthyridin-2(1H)-one
• 7-chloro-4,4-dimethyl-1,3-dihydro-1,8-naphthyridin-2-one
• 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one
• DA-46272
• MFCD21607990
• EN300-245718
• 1,8-Naphthyridin-2(1H)-one, 7-chloro-3,4-dihydro-4,4-dimethyl-
• SY207261
• 1303588-33-1
• SCHEMBL1818417
• ZWMNQFUHFVYYJJ-UHFFFAOYSA-N

• MDL： MFCD21607990
• Inchi： 1S/C10H11ClN2O/c1-10(2)5-8(14)13-9-6(10)3-4-7(11)12-9/h3-4H,5H2,1-2H3,(H,12,13,14)
• InChI Key： ZWMNQFUHFVYYJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(N=1)NC(CC2(C)C)=O

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one

Introduction to 7-Chloro-4,4-Dimethyl-1,2,3,4-Tetrahydro-1,8-Naphthyridin-2-One (CAS No. 1303588-33-1)

7-Chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one, with the CAS number 1303588-33-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one is characterized by a naphthyridine ring system with specific substitutions. The presence of a chlorine atom at the 7-position and two methyl groups at the 4-position imparts unique chemical and biological properties to this molecule. The naphthyridine ring system is a bicyclic heterocycle consisting of a pyridine ring fused to a pyrimidine ring. This structural feature contributes to the compound's ability to interact with various biological targets.

The synthesis of 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one has been reported in several studies. One common approach involves the reaction of 7-chloroquinoline with appropriate reagents to form the desired naphthyridine derivative. Another method involves the cyclization of suitable precursors under specific conditions. These synthetic routes are crucial for the large-scale production of the compound for further research and potential pharmaceutical applications.

In terms of biological activities, 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one has shown promising results in various preclinical studies. For instance, it has been found to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has highlighted the antiviral activity of 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one. Studies have demonstrated its ability to inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral replication processes and modulation of host cell signaling pathways. These findings suggest that this compound could be further developed as an antiviral agent.

The anticancer potential of 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one has also been explored in various cancer cell lines. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of AKT and ERK signaling pathways in breast cancer and colorectal cancer cells. These results indicate that this compound may have therapeutic value in cancer treatment.

Beyond its direct biological activities, 7-chloro-4,4-dimethyl-1,2,3,4-tetrahydro-1,8-naphthyridin-2-one has also been investigated for its potential as a lead compound for drug discovery. Its unique chemical structure and favorable pharmacological properties make it an attractive starting point for the development of novel therapeutics. Researchers are currently exploring structural modifications and derivatization strategies to enhance its potency and selectivity for specific biological targets.

In conclusion, 7-chloro-4，4-dimethyl - 1， 2， 3， 4 - tetrahydro - 1， 8 - naphthyridin - 2 - one (CAS No . 1303588 - 33 - 1) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory， antiviral， and anticancer properties make it a valuable candidate for drug development in various therapeutic areas． Ongoing research efforts aim to optimize its chemical structure and explore its full therapeutic potential． As new findings continue to emerge， this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases．